Cas no 39148-24-8 (Fosetyl-aluminum)

• Product Name: Fosetyl-aluminum
• CAS No: 39148-24-8
• MF: C₆H₁₈AlO₉P₃
• MW: 354.10454416275
• CID: 54970
• PubChem ID: 329818524
• Update Time: 2025-05-23

Fosetyl-aluminum Chemical and Physical Properties

Names and Identifiers

• Fosetyl-aluminum
• Aluminium triethylphosphonate
• Aluminum tris(O-ethylphosphonate)
• Fosetyl aluMinuM
• Fosetyl Aluminum (Technical Grade)
• Fosetyl-Aluminum(Technical)
• Chipco aliette WDG
• aluminium tris(ethyl phosphonate)
• aluminum tris[ethyl phosphonate]
• Fosetyl aluminium
• fosetyl-aluminium
• Fosetyl-Al
• Aliette
• Phosethyl-Al
• Efosite-Al
• Aluminum tris(ethyl phosphonate)
• 32545rp
• alietteextra
• aluminiumphosethyl
• Fosetyl Aluminiun
• Aluminum tris(ethoxyphosphinate)
• Tris(phosphonic acid ethyl) aluminum salt
• fosetyl alu.
• Aluminiumtriethylphosphonate

• MDL： MFCD00144376
• Inchi： 1S/3C2H7O3P.Al/c3*1-2-5-6(3)4;/h3*6H,2H2,1H3,(H,3,4);/q;;;+3/p-3
• InChI Key： ZKZMJOFIHHZSRW-UHFFFAOYSA-K
• SMILES： [Al](OP(=O)OCC)(OP(=O)OCC)OP(=O)OCC

Computed Properties

• Exact Mass: 357.02100
• Monoisotopic Mass: 350.97443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 47.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 3
• XLogP3: Not determined
• Topological Polar Surface Area: 148

Experimental Properties

• Color/Form: The pure product is white odorless crystal, and the industrial product is white powder.
• Density: 1.3030
• Melting Point: >300°
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in dimethyl sulfoxide
• PSA: 218.49000
• LogP: 2.86680
• Solubility: Not determined
• pka: 4.7
• Vapor Pressure: No data available

Fosetyl-aluminum Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 41
• Safety Instruction： S26
• RTECS：SZ9640000
• Hazardous Material Identification：
• Toxicity：LD50 in rats, mice, Japanese quail, rabbits (mg/kg): 5800, 3700, 4997, 2680 orally; LD50 i.p. in rats: 550 mg/kg (Williams)
• Risk Phrases：R41
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on Fosetyl-aluminum

Fosetyl-aluminum: A Comprehensive Overview

Fosetyl-aluminum, also known by its CAS number 39148-24-8, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, classified as a phosphate ester of aluminum, exhibits unique chemical properties that make it valuable in fields ranging from agriculture to environmental science. Recent advancements in research have further highlighted its potential and practical uses, making it a subject of interest for both academia and industry.

Fosetyl-aluminum is primarily recognized for its role as a source of aluminum in controlled-release formulations. Its ability to release aluminum ions (Al³⁺) in a gradual manner has made it particularly useful in agricultural settings. For instance, it is employed as a soil acidifier to manage soil pH levels, which is crucial for optimizing crop growth and nutrient uptake. The compound's controlled-release mechanism ensures that aluminum is delivered steadily, preventing sudden changes in soil chemistry that could harm plant roots.

One of the most recent studies on Fosetyl-aluminum has focused on its application in enhancing phosphorus availability in soils. Researchers have found that when applied as a phosphate ester, it can effectively solubilize phosphorus, making it more accessible to plants. This discovery has significant implications for sustainable agriculture, particularly in regions where soil phosphorus levels are low or locked up in insoluble forms. By improving phosphorus availability, Fosetyl-aluminum can contribute to higher crop yields without the need for excessive fertilization.

Another area of interest is the environmental impact of Fosetyl-aluminum. While it is generally considered safe for use in agricultural applications, there are concerns about its potential leaching into water bodies. Recent research has explored the degradation pathways of this compound under various environmental conditions. Findings indicate that Fosetyl-aluminum undergoes hydrolysis in aqueous environments, leading to the formation of aluminum hydroxide and phosphate ions. This process not only reduces the risk of aluminum accumulation but also ensures that phosphorus remains available for uptake by aquatic plants, potentially mitigating eutrophication risks.

The safety profile of Fosetyl-aluminum has also been a focal point of recent studies. Toxicological assessments have demonstrated that when used as directed, it poses minimal risks to human health and non-target organisms. However, prolonged exposure or improper handling can lead to adverse effects due to the release of aluminum ions. Regulatory bodies have established guidelines for its safe use, emphasizing the importance of protective measures during application and storage.

In conclusion, Fosetyl-aluminum (CAS No 39148-24-8) is a multifaceted compound with promising applications across various industries. Its controlled-release properties, ability to enhance nutrient availability, and relatively safe profile make it an attractive option for sustainable agricultural practices. As research continues to uncover new insights into its behavior and potential uses, Fosetyl-aluminum is poised to play an increasingly important role in addressing global challenges related to food security and environmental sustainability.